Cas no 90112-23-5 (2-Cyclopentylpropanal)

2-Cyclopentylpropanal is a versatile aldehyde compound characterized by its cyclopentyl substituent, which imparts unique steric and electronic properties. This intermediate is particularly valuable in organic synthesis, where its reactive aldehyde group enables participation in condensation, reduction, and nucleophilic addition reactions. The cyclopentyl moiety enhances lipophilicity, making it useful in the development of flavor and fragrance compounds, as well as pharmaceutical intermediates. Its well-defined structure ensures consistent reactivity, facilitating controlled transformations in complex synthetic pathways. The compound is typically handled under standard laboratory conditions, though its volatility necessitates appropriate storage and handling precautions. Its utility in fine chemical synthesis underscores its importance in research and industrial applications.
2-Cyclopentylpropanal structure
2-Cyclopentylpropanal structure
Product Name:2-Cyclopentylpropanal
CAS No:90112-23-5
MF:C8H14O
MW:126.196162700653
CID:2129403
PubChem ID:20205961
Update Time:2025-05-23

2-Cyclopentylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentylpropanal
    • NE36225
    • 2-Cyclopentylpropanal
    • Inchi: 1S/C8H14O/c1-7(6-9)8-4-2-3-5-8/h6-8H,2-5H2,1H3
    • InChI Key: QQOCJHKBZXOCAA-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 92.7
  • Topological Polar Surface Area: 17.1

2-Cyclopentylpropanal Pricemore >>

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Additional information on 2-Cyclopentylpropanal

Recent Advances in the Study of 2-Cyclopentylpropanal (CAS: 90112-23-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Cyclopentylpropanal (CAS: 90112-23-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopentyl and propanal functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The unique structural features of 2-Cyclopentylpropanal enable its incorporation into complex molecular frameworks, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of 2-Cyclopentylpropanal is its role in the synthesis of chiral compounds. Researchers have developed asymmetric catalytic methods to produce enantiomerically pure derivatives of this compound, which are crucial for the development of drugs with high specificity and reduced side effects. For instance, a recent publication in the Journal of Medicinal Chemistry demonstrated the use of 2-Cyclopentylpropanal as a precursor in the synthesis of a new class of G-protein-coupled receptor (GPCR) modulators. These modulators exhibit promising activity in preclinical models of pain management, highlighting the compound's potential in addressing unmet medical needs.

In addition to its pharmaceutical applications, 2-Cyclopentylpropanal has also been investigated for its role in chemical biology. A study published in ACS Chemical Biology revealed that this compound can be used to probe enzyme mechanisms, particularly those involving aldehyde dehydrogenases. By incorporating isotopic labels into the propanal moiety, researchers were able to track the metabolic fate of 2-Cyclopentylpropanal in cellular systems, providing insights into its interactions with biological macromolecules. These findings open new avenues for understanding the biochemical pathways influenced by this compound and its derivatives.

Another area of interest is the environmental and safety profile of 2-Cyclopentylpropanal. Recent toxicological studies have assessed its potential risks in industrial and laboratory settings. Data from these studies indicate that while the compound exhibits low acute toxicity, proper handling and disposal protocols are essential to minimize environmental impact. Regulatory agencies are currently reviewing these findings to establish guidelines for its safe use in research and manufacturing processes.

Looking ahead, the continued exploration of 2-Cyclopentylpropanal is expected to yield further breakthroughs in drug development and chemical biology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its synthetic routes and expand its applications. With its multifaceted utility and growing body of research, 2-Cyclopentylpropanal remains a compound of significant interest in the scientific community.

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